![molecular formula C26H32FN3O3S B2815750 3-((2,5-dimethylphenyl)sulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propylquinolin-4(1H)-one CAS No. 892781-83-8](/img/structure/B2815750.png)
3-((2,5-dimethylphenyl)sulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propylquinolin-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-((2,5-dimethylphenyl)sulfonyl)-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propylquinolin-4(1H)-one is a useful research compound. Its molecular formula is C26H32FN3O3S and its molecular weight is 485.62. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Properties
Synthesis and Antibacterial Activities
A related compound, temafloxacin hydrochloride, has shown potent antibacterial properties. Although this is not the exact compound , its structure and function provide insights into the potential antibacterial applications of similar quinolone derivatives (Chu et al., 1991).
Broad-Spectrum Antibacterial Agent
Another similar compound, 1-ethyl-6-fluoro-7-(4-methyl-1-piperazinyl)-4-oxo-1, 4-dihydroquinolin-3-carboxylic acid, has demonstrated broad antibacterial activity, suggesting potential applications in treating systemic infections (Goueffon et al., 1981).
Chemical Synthesis and Characterization
Practical Synthesis of Broad-Spectrum Antibacterials
The compound is potentially related to isothiazoloquinolone, used in synthesizing broad-spectrum antibacterial agents effective against resistant organisms like MRSA (Hashimoto et al., 2007).
Fluoroquinolone Synthesis
An alternative synthesis method for a similar compound, temafloxacin, was developed, highlighting the potential for efficient production methods for related fluoroquinolone compounds (Chu et al., 1992).
Biological and Pharmacological Screening
Bioactive Molecule Synthesis
Related fluoro substituted benzothiazoles have been synthesized and screened for various biological activities, including antimicrobial and anti-inflammatory effects (Patel et al., 2009).
Antimicrobial and Antifungal Activities
Compounds with a similar structure have shown promising results in antibacterial and antifungal screenings, suggesting potential applications in combating various infections (Desai et al., 2007).
Molecular Probes and Fluorescent Dyes
- Fluorescent Molecular Probes: Derivatives of 2,5-diphenyloxazoles, which share structural similarities, have been developed as fluorescent solvatochromic dyes. These compounds exhibit strong solvent-dependent fluorescence, useful in biological studies (Diwu et al., 1997).
properties
IUPAC Name |
3-(2,5-dimethylphenyl)sulfonyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-1-propylquinolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H32FN3O3S/c1-5-9-30-17-25(34(32,33)24-14-18(3)7-8-19(24)4)26(31)20-15-21(27)23(16-22(20)30)29-12-10-28(6-2)11-13-29/h7-8,14-17H,5-6,9-13H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPYBMIGAQDNYDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCN(CC3)CC)F)S(=O)(=O)C4=C(C=CC(=C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H32FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.